Cas no 1184992-66-2 (N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)propanamide)

• Product Name: N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)propanamide
• CAS No: 1184992-66-2
• MF: C₂₆H₂₂N₄O₃S
• MW: 470.542884349823
• CID: 5944323
• PubChem ID: 50798573
• Update Time: 2025-06-14

N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)propanamide
• N-(4-methoxyphenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)propanamide
• AKOS004996533
• F6548-3108
• N-(4-methoxyphenyl)-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]propanamide
• N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide
• 1184992-66-2

• Inchi： 1S/C26H22N4O3S/c1-16(24(31)27-18-12-14-19(33-2)15-13-18)34-26-28-21-11-7-6-10-20(21)23-29-22(25(32)30(23)26)17-8-4-3-5-9-17/h3-16,22H,1-2H3,(H,27,31)
• InChI Key： BKBDCWJHHNNOCU-UHFFFAOYSA-N
• SMILES： S(C(C(NC1C=CC(=CC=1)OC)=O)C)C1=NC2C=CC=CC=2C2=NC(C3C=CC=CC=3)C(N21)=O

Computed Properties

• Exact Mass: 470.14126175g/mol
• Monoisotopic Mass: 470.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo1,2-cquinazolin-5-yl}sulfanyl)propanamide

Recent Advances in the Study of N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide (CAS: 1184992-66-2)

In recent years, the compound N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide (CAS: 1184992-66-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazo[1,2-c]quinazolinone scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. The following research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide involves a multi-step process that includes the condensation of 2-aminobenzonitrile derivatives with phenyl isocyanate, followed by cyclization and subsequent functionalization. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the sulfanylpropanamide moiety, are critical for its biological activity, as demonstrated by structure-activity relationship (SAR) studies.

Mechanistic investigations have revealed that this compound acts as a potent inhibitor of key signaling pathways, such as the NF-κB and PI3K/AKT pathways, which are often dysregulated in cancer and inflammatory diseases. In vitro studies using human cancer cell lines have shown that the compound induces apoptosis and cell cycle arrest at low micromolar concentrations. Additionally, it exhibits anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines like TNF-α and IL-6 in macrophage models.

Preclinical evaluations in animal models have further validated the therapeutic potential of N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide. For instance, in a xenograft model of breast cancer, the compound significantly reduced tumor growth without causing significant toxicity. Similarly, in models of acute inflammation, it demonstrated efficacy comparable to standard anti-inflammatory drugs. These findings underscore its potential as a lead compound for further development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Nevertheless, the current body of research highlights the compound's versatility and therapeutic promise, paving the way for future investigations into its clinical applications.

In conclusion, N-(4-methoxyphenyl)-2-({3-oxo-2-phenyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)propanamide (CAS: 1184992-66-2) represents a compelling candidate for drug development in oncology and inflammation. Its unique chemical structure and multifaceted mechanism of action make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.